4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester
Overview
Description
4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a derivative of indazole, which is a heterocyclic aromatic compound that has been found to exhibit various biological activities. The synthesis of 4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester has been achieved through various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester is not fully understood. However, it has been suggested that it inhibits the activity of certain enzymes that are involved in the regulation of cell growth and inflammation. It has also been suggested that it induces apoptosis by activating certain signaling pathways in cancer cells.
Biochemical and Physiological Effects:
4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to have anti-inflammatory activity by inhibiting the production of inflammatory cytokines. Additionally, it has been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester in lab experiments is its potential for drug development. Its ability to inhibit the growth of cancer cells and its anti-inflammatory, antibacterial, and antifungal activities make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine its toxicity levels and potential side effects.
Future Directions
There are several future directions for the research of 4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester. One direction is the development of new drugs based on its biological activities. Another direction is the study of its mechanism of action and potential toxicity levels. Additionally, further studies are needed to determine its potential applications in the field of medicinal chemistry.
Scientific Research Applications
4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester has been found to exhibit various biological activities, making it a potential candidate for drug development. It has been shown to have anticancer activity by inhibiting the growth of cancer cells through the induction of apoptosis. It has also been found to have anti-inflammatory activity by inhibiting the production of inflammatory cytokines. Additionally, it has been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
methyl 4-bromo-3-iodo-2H-indazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrIN2O2/c1-15-9(14)4-2-5(10)7-6(3-4)12-13-8(7)11/h2-3H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBOGYRKIDMOMIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=NNC(=C2C(=C1)Br)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrIN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.96 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-iodo-6-indazolecarboxylic acid methyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
